Cas no 900500-80-3 (Phenol, 4-(5-pentyl-1H-pyrazol-3-yl)-)

• Product Name: Phenol, 4-(5-pentyl-1H-pyrazol-3-yl)-
• CAS No: 900500-80-3
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 795529
• PubChem ID: 136275394
• Update Time: 2025-04-19

Phenol, 4-(5-pentyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(5-pentyl-1H-pyrazol-3-yl)-
• 4-(5-pentyl-1,2-dihydropyrazol-3-ylidene)cyclohexa-2,5-dien-1-one
• 4-(5-Pentyl-1,2-dihydro-3H-pyrazol-3-ylidene)cyclohexa-2,5-dien-1-one
• 900500-80-3
• 5-amyl-3-(4-hydroxyphenyl)-1h-pyrazole
• DTXSID10849184

• Inchi： 1S/C14H18N2O/c1-2-3-4-5-12-10-14(16-15-12)11-6-8-13(17)9-7-11/h6-10,17H,2-5H2,1H3,(H,15,16)
• InChI Key： KLCQWOFQWQGXNX-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1C=C(CCCCC)NN=1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 48.9Ų